1-[2-(2-Fluoro-4-nitrophenoxy)ethyl]pyrrolidine

• Molecular Formula: C12H15FN2O3
• Molecular Weight: 254.26 g/mol
• IUPAC Name: 1-[2-(2-fluoro-4-nitrophenoxy)ethyl]pyrrolidine
• InChI: InChI=1S/C12H15FN2O3/c13-11-9-10(15(16)17)3-4-12(11)18-8-7-14-5-1-2-6-14/h3-4,9H,1-2,5-8H2
• InChI Key: INZRDRWRCZWASO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=C(C=C(C=C2)[N+](=O)[O-])F

Description

1-[2-(2-Fluoro-4-nitrophenoxy)ethyl]pyrrolidine is a useful research compound. Its molecular formula is C12H15FN2O3 and its molecular weight is 254.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-(2-Chloro-ethyl)-pyrrolidine hydrochloride (1.2 g, 7.0 mmol, 1.1 equiv) is added to a suspension of 2-fluoro-4-nitrophenol (1 g, 6.4 mmol) and cesium carbonate (5.2 g, 15.9 mmol, 2.5 equiv) in DMF (20 mL). The resulting mixture is heated to 80° C. and stirred for 18 h. Additional 1-(2-chloro-ethyl)-pyrrolidine hydrochloride (1 g) is added and the mixture is stirred for 3 h at 80° C. The reaction mixture is cooled to RT, diluted with EtOAc and H2O. The layers are separated and the aqueous layer is extracted with EtOAc. The organic phase is washed with H2O, dried (Na2SO4), filtered and concentrated. The residue is purified by silica gel column chromatography (DCM/MeOH+1% NH3aq, 95:5) to provide the title compound as a yellow solid. ESI-MS: 255.1 [MH]+; tR=2.57 min (system 1); TLC: Rf=0.55 (DCM/MeOH+1% NH3aq, 95:5).

Synthesis routes and methods II

Procedure details

3,4-Difluoronitrobenzene was reacted with 1-(2-hydroxyethyl)pyrrolidine by method D1. The product with the molecular weight of 254.26 (C12H15FN2O3) was obtained in this way; MS (ESI): 255 (M+H+).